2-Propoxy-2H-1,3,2lambda~5~-benzodioxaphosphol-2-one

• CAS No.: 10508-77-7
• Molecular Formula: C9H11O4P
• Molecular Weight: 214.15 g/mol
• IUPAC Name: 2-propoxy-1,3,2λ5-benzodioxaphosphole 2-oxide
• InChI: InChI=1S/C9H11O4P/c1-2-7-11-14(10)12-8-5-3-4-6-9(8)13-14/h3-6H,2,7H2,1H3
• InChI Key: LWBAJCQHTWKHKX-UHFFFAOYSA-N
• Canonical SMILES: CCCOP1(=O)OC2=CC=CC=C2O1

Description

2-Propoxy-2H-1,3,2lambda~5~-benzodioxaphosphol-2-one is a useful research compound. Its molecular formula is C9H11O4P and its molecular weight is 214.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyrocatechol (0.856 g, 7.77 mM) was dissolved in 32 ml of ether and, using 1.573 g (15.54 mM) of triethylamine and 1.484 g (7.77 mM) of n-propyl dichlorophosphate, the reaction was carried out at -30° C. to -25° C. and the reaction mixture treated in the same manner as in Reference Example 1. There was obtained 1.695 g (95.6% yield) of n-propyl o-phenylene phosphate as a viscous oil (slightly turbid).